Cas no 2118826-19-8 (1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbonitrile
• CAS No: 2118826-19-8
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 5858276
• PubChem ID: 165971923
• Update Time: 2025-11-07

1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbonitrile
• EN300-1816525
• 2118826-19-8

• Inchi： 1S/C14H15N/c15-10-14(8-9-14)13-7-3-5-11-4-1-2-6-12(11)13/h3,5,7H,1-2,4,6,8-9H2
• InChI Key： BHZFZTUYLOWBOH-UHFFFAOYSA-N
• SMILES： N#CC1(C2=CC=CC3CCCCC2=3)CC1

Computed Properties

• Exact Mass: 197.120449483g/mol
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbonitrile

Research Brief on 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbonitrile (CAS: 2118826-19-8)

1-(5,6,7,8-Tetrahydronaphthalen-1-yl)cyclopropane-1-carbonitrile (CAS: 2118826-19-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane-carbonitrile moiety fused with a tetrahydronaphthalene scaffold, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery and development. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a candidate for further investigation in therapeutic applications.

The synthesis of 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbonitrile has been optimized through several innovative approaches, including palladium-catalyzed cross-coupling reactions and cyclopropanation techniques. These methods have demonstrated high yields and excellent stereoselectivity, making the compound accessible for large-scale production. Analytical characterization using NMR, HPLC, and mass spectrometry has confirmed its structural integrity and purity, which are critical for its application in preclinical studies.

In terms of biological activity, preliminary in vitro assays have revealed that this compound exhibits moderate to high affinity for specific protein targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Molecular docking studies suggest that the cyclopropane-carbonitrile group plays a pivotal role in binding interactions, potentially modulating the activity of these targets. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics targeting conditions such as chronic inflammation and neurodegenerative diseases.

Further pharmacological evaluations are underway to assess the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate favorable bioavailability and low toxicity, which are encouraging for its progression to in vivo studies. Researchers are also investigating its potential as a scaffold for the design of derivatives with enhanced potency and selectivity.

The industrial relevance of 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbonitrile is also being explored, with several pharmaceutical companies filing patents for its use in proprietary drug formulations. Its versatility as a building block for complex molecules makes it a valuable asset in medicinal chemistry. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications.

In conclusion, 1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropane-1-carbonitrile (CAS: 2118826-19-8) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features, coupled with its demonstrated biological activities, position it as a compound of significant interest for future research and development. Ongoing studies will further elucidate its therapeutic potential and pave the way for its integration into novel pharmaceutical products.